Cas no 216164-91-9 (1H-Bisoxireno[4b,5:6,7]phenanthro[1,2-c]furan-1-one, 3,3b,4,5,5a,6,6a,7a,7b,8b,9,10-dodecahydro-5a,6-dihydroxy-8b-methyl-6a-(1-methylethyl)-, (3bS,5aR,6S,6aR,7aS,7bS,8aS,8bS)-)

1H-Bisoxireno[4b,5:6,7]phenanthro[1,2-c]furan-1-one, 3,3b,4,5,5a,6,6a,7a,7b,8b,9,10-dodecahydro-5a,6-dihydroxy-8b-methyl-6a-(1-methylethyl)-, (3bS,5aR,6S,6aR,7aS,7bS,8aS,8bS)- structure

216164-91-9 structure

Product Name:1H-Bisoxireno[4b,5:6,7]phenanthro[1,2-c]furan-1-one, 3,3b,4,5,5a,6,6a,7a,7b,8b,9,10-dodecahydro-5a,6-dihydroxy-8b-methyl-6a-(1-methylethyl)-, (3bS,5aR,6S,6aR,7aS,7bS,8aS,8bS)-

CAS No:216164-91-9

MF:C₂₀H₂₆O₆

MW:362.416846752167

CID:5599981

Update Time:2023-09-01

1H-Bisoxireno[4b,5:6,7]phenanthro[1,2-c]furan-1-one, 3,3b,4,5,5a,6,6a,7a,7b,8b,9,10-dodecahydro-5a,6-dihydroxy-8b-methyl-6a-(1-methylethyl)-, (3bS,5aR,6S,6aR,7aS,7bS,8aS,8bS)- Chemical and Physical Properties

Names and Identifiers

- 1H-Bisoxireno[4b,5:6,7]phenanthro[1,2-c]furan-1-one, 3,3b,4,5,5a,6,6a,7a,7b,8b,9,10-dodecahydro-5a,6-dihydroxy-8b-methyl-6a-(1-methylethyl)-, (3bS,5aR,6S,6aR,7aS,7bS,8aS,8bS)-
- (3bS,5aR,6S,6aR,7aS,7bS,8aS,8bS)-3,3b,4,5,5a,6,6a,7a,7b,8b,9,10-Dodecahydro-5a,6-dihydroxy-8b-methyl-6a-(1-methylethyl)-1H-bisoxireno[4b,5:6,7]phenanthro[1,2-c]furan-1-one
- Inchi： 1S/C20H26O6/c1-9(2)19-13(25-19)14-20(26-14)17(3)6-4-10-11(8-24-15(10)21)12(17)5-7-18(20,23)16(19)22/h9,12-14,16,22-23H,4-8H2,1-3H3/t12-,13-,14-,16-,17-,18+,19-,20+/m0/s1
- InChI Key： KBWFZGDZHVRFJZ-GHQAUEFFSA-N
- SMILES： C[C@]12CCC3C(=O)OCC=3[C@]1([H])CC[C@]1([C@H](O)[C@@]3(C(C)C)O[C@H]3[C@@H]3O[C@@]231)O

Experimental Properties

Density: 1.43±0.1 g/cm3(Predicted)
Boiling Point: 582.9±50.0 °C(Predicted)
pka: 13.66±0.70(Predicted)

1H-Bisoxireno[4b,5:6,7]phenanthro[1,2-c]furan-1-one, 3,3b,4,5,5a,6,6a,7a,7b,8b,9,10-dodecahydro-5a,6-dihydroxy-8b-methyl-6a-(1-methylethyl)-, (3bS,5aR,6S,6aR,7aS,7bS,8aS,8bS)- Production Method

Production Method 1

38748-32-2

216164-91-9

Reaction Conditions

1.1R:BF3-Et2O, R:LiBH4, S:THF, 3 h, rt
1.2R:HCl, S:H2O, 10 min, rt

Reference

: Covalent Modification of a Cysteine Residue in the XPB Subunit of the General Transcription Factor TFIIH Through Single Epoxide Cleavage of the Transcription Inhibitor Triptolide

By He, Qing-Li et al, Angewandte Chemie, 2015, 54(6), 1859-1863

Production Method 2

38748-32-2

216164-91-9

Reaction Conditions

1.1R:BF3-Et2O, R:LiBH4, S:THF, 3 h, rt
1.2R:HCl, S:H2O, 10 min, rt

Reference

: Triptolide derivatives as potential multifunctional anti-Alzheimer agents: Synthesis and structure-activity relationship studies

By Ning, Chengqing et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(4), 689-693

Production Method 3

864721-96-0

216164-91-9

Reaction Conditions

1.1R:Et3N, R:C5H5N, R:MeSO2Cl, R:O(C(=O)CF3)2, S:CH2Cl2, 0°C; 12 h, rt
2.1R:H2O, R:N2H4-H2O, S:MeOH, 10 min, rt
3.1R:Na2HPO4, R:mCPBA, S:Benzene, 96 h, rt
4.1R:BF3-Et2O, R:LiBH4, S:THF, 4 h, rt
4.2R:H2SO4, S:H2O

Reference

: Semisynthesis of triptolide analogues: Effect of B-ring substituents on cytotoxic activities

By Xu, Hongtao et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(24), 5671-5674

Production Method 4

38748-32-2

216164-91-9

Reaction Conditions

1.1R:LiBH4, R:BF3-Et2O, S:THF

Reference

: Synthesis of the analogs of triptolide: 7,8-deoxytriptolide, 7α,8α-epoxytriptolide and related ketones

By Zhang, Fan and Li, Yuan Chao, Chinese Chemical Letters, 2005, 16(2), 205-208